Cas no 93560-55-5 (2-iodo-3-methoxy-pyridine)

2-iodo-3-methoxy-pyridine structure

Product Name:2-iodo-3-methoxy-pyridine

CAS No:93560-55-5

MF:C₆H₆INO

MW:235.022413730621

MDL:MFCD00234181

CID:91076

PubChem ID:817173

Update Time:2024-10-26

2-iodo-3-methoxy-pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-3-methoxypyridine
- 2-Iodo-3-methoxy-pyridine
- 2-Iodo-3-methoxypyridine (ACI)
- D73279
- AKOS015853951
- CS-0063167
- AC-27947
- F0001-2251
- 93560-55-5
- DB-012014
- DTXSID20355761
- EN300-646089
- MFCD00234181
- SY060551
- AB05182
- SCHEMBL531517
- AC-907/25004528
- J-509706
- CS-15882
- 2-iodo-3-methoxy-pyridine
- MDL： MFCD00234181
- Inchi： 1S/C6H6INO/c1-9-5-3-2-4-8-6(5)7/h2-4H,1H3
- InChI Key： NJFRZBAZMPWJKQ-UHFFFAOYSA-N
- SMILES： IC1C(OC)=CC=CN=1
- BRN： 115569

Computed Properties

Exact Mass: 234.94900
Monoisotopic Mass: 234.949
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 22.1A^2

Experimental Properties

Color/Form: White solid
Density: 1.825
Melting Point: 57-61°C
Boiling Point: 271 ºC
Flash Point: 118 ºC
Refractive Index: 1.598
PSA: 22.12000
LogP: 1.69480
Sensitiveness: Light Sensitive
Solubility: Insoluble in water

2-iodo-3-methoxy-pyridine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Risk Phrases：R36/37/38

2-iodo-3-methoxy-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003388-25g	2-Iodo-3-methoxypyridine	93560-55-5	95%	25g	$159.76	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I40340-5g	2-Iodo-3-methoxypyridine	93560-55-5	95%	5g	¥460.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I40340-10g	2-Iodo-3-methoxypyridine	93560-55-5	95%	10g	¥680.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I40340-25g	2-Iodo-3-methoxypyridine	93560-55-5	95%	25g	¥1130.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I40340-50g	2-Iodo-3-methoxypyridine	93560-55-5	95%	50g	¥1810.0	2023-09-07
Chemenu	CM174594-5g	2-Iodo-3-methoxypyridine	93560-55-5	95%+	5g	$73	2022-06-09
Chemenu	CM174594-10g	2-Iodo-3-methoxypyridine	93560-55-5	95%+	10g	$118	2022-06-09
Chemenu	CM174594-25g	2-Iodo-3-methoxypyridine	93560-55-5	95%+	25g	$236	2022-06-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19868-1g	2-Iodo-3-methoxypyridine, 97%	93560-55-5	97%	1g	￥735.00	2023-03-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19868-5g	2-Iodo-3-methoxypyridine, 97%	93560-55-5	97%	5g	￥2604.00	2023-03-02

2-iodo-3-methoxy-pyridine Production Method

Production Method 1

7295-76-3

93560-55-5

Reaction Conditions

1.1 Reagents: Lithium tert-butoxide , Iodine , Tripotassium phosphate Solvents: 1,4-Dioxane ; 60 min, 120 °C

Reference

: A General Method for Copper-Catalyzed Arene Cross-Dimerization

Do, Hien-Quang; Daugulis, Olafs, Journal of the American Chemical Society, 2011, 133(34), 13577-13586

Production Method 2

93560-55-5

Reaction Conditions

Reference

: A Concise Synthesis of the Differentiating Antibiotic L-Azatyrosine. [Erratum to document cited in CA123:286585]

Ye, Bin; Burke, Terrence R. Jr., Journal of Organic Chemistry, 1998, 63(2),

Production Method 3

20928-63-6

93560-55-5

Reaction Conditions

1.1 Reagents: Pyridine , Trifluoromethanesulfonic anhydride Solvents: Acetonitrile ; rt → 0 °C; 1.5 h, < 25 °C; 30 min, 20 - 25 °C
1.2 Reagents: Hydrochloric acid , Sodium iodide ; 15 min, < 40 °C; 1 h, rt; 15 min, rt → 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 °C

Reference

: One-Pot Iodination of Hydroxypyridines

Maloney, Kevin M.; Nwakpuda, Emily; Kuethe, Jeffrey T.; Yin, Jingjun, Journal of Organic Chemistry, 2009, 74(14), 5111-5114

Production Method 4

40263-57-8

93560-55-5

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Dimethylformamide
1.2 -

Reference

: New syntheses of orelline and analogues via metalation and cross-coupling reactions

Mongin, Florence; Trecourt, Francois; Mongin, Olivier; Queguiner, Guy, Tetrahedron, 2002, 58(2), 309-314

Production Method 5

40263-57-8

93560-55-5

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt
1.2 Reagents: Sodium hydride ; 10 min, rt
1.3 rt → 50 °C; 3 h, 50 °C; 50 °C → rt

Reference

: Preparation, X-ray Structure, and Reactivity of 2-Iodylpyridines: Recyclable Hypervalent Iodine(V) Reagents

Yoshimura, Akira; Banek, Christopher T.; Yusubov, Mekhman S.; Nemykin, Victor N.; Zhdankin, Viktor V., Journal of Organic Chemistry, 2011, 76(10), 3812-3819

Production Method 6

40263-57-8

93560-55-5

Reaction Conditions

1.1 Reagents: Sodium methoxide
1.2 Solvents: Dimethylformamide ; rt

Reference

: Solid-state fluorescence of zwitterionic imidazolium pyridinolates bearing long alkyl chains: Control of emission properties based on variation of lamellar alignment

Yoshida, Atsushi; Ikeshita, Masahiro; Komiya, Naruyoshi; Naota, Takeshi, Tetrahedron, 2017, 73(41), 6000-6007

Production Method 7

40263-57-8

93560-55-5

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Dimethylformamide ; rt; 2 h, rt; rt → 0 °C
1.2 0 °C; 0 °C → rt
1.3 Reagents: Water ; rt

Reference

: Photochemical synthesis and properties of axially chiral naphthylpyridines

Wessig, Pablo; Pick, Charlotte, Journal of Photochemistry and Photobiology, 2011, 222(1), 263-265

Production Method 8

24100-18-3

93560-55-5

Reaction Conditions

1.1 Reagents: tert-Butyllithium , Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc Solvents: Toluene , Pentane ; -15 °C; 30 min, 0 °C; 0 °C → 20 °C
1.2 Solvents: Toluene ; 1 h, 20 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; 18 h, 20 °C

Reference

: Homoleptic Zincate-Promoted Room-Temperature Halogen-Metal Exchange of Bromopyridines

Chau, Nguyet Trang Thanh; Meyer, Maxime; Komagawa, Shinsuke; Chevallier, Floris; Fort, Yves; et al, Chemistry - A European Journal, 2010, 16(41), 12425-12433

Production Method 9

40263-57-8

93560-55-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 1 h, rt

Reference

: Preparation of cholesteryl ester transfer protein (CETP) inhibitors

, World Intellectual Property Organization, , ,

Production Method 10

7295-76-3

93560-55-5

1331850-50-0

Reaction Conditions

1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran , Hexane ; 5 min, 0 °C
1.2 Reagents: Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc ; 15 min, 0 °C
1.3 0 - 10 °C; 2 h, 20 °C
1.4 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, 20 °C

Reference

: Deprotometalation of substituted pyridines and regioselectivity-computed CH acidity relationships

Hedidi, Madani; Bentabed-Ababsa, Ghenia; Derdour, Aicha; Halauko, Yury S.; Ivashkevich, Oleg A.; et al, Tetrahedron, 2016, 72(17), 2196-2205

Production Method 11

7295-76-3

93560-55-5

1331850-50-0

142929-12-2

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; 15 min, 0 °C
1.2 0 - 10 °C; 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Deprotonative Metalation of Methoxy-Substituted Arenes Using Lithium 2,2,6,6-Tetramethylpiperidide: Experimental and Computational Study

Akimoto, Gaku; Otsuka, Mai; Takita, Ryo ; Uchiyama, Masanobu ; Hedidi, Madani; et al, Journal of Organic Chemistry, 2018, 83(21), 13498-13506

2-iodo-3-methoxy-pyridine Raw materials

2-iodo-3-methoxy-pyridine Preparation Products

2-iodo-3-methoxy-pyridine Suppliers

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(CAS:93560-55-5)2-iodo-3-methoxy-pyridine

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Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:03

Price ($):160.0/529.0

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2-iodo-3-methoxy-pyridine Related Literature

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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Fe3O4@PANI: a magnetic polyaniline nanomaterial for highly efficient and handy enrichment of intact N-glycopeptides†‡

Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
4. Fe3O4@SiO2 core–shell nanoparticles for biomedical purposes: adverse effects on blood cells†

C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

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Amadis Chemical Company Limited

(CAS:93560-55-5)2-iodo-3-methoxy-pyridine

Purity:99%/99%

Quantity:25g/100g

Price ($):160.0/529.0